Cas no 2137812-00-9 (3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2137812-00-9
• MF: C₈H₁₂ClN₅
• MW: 213.667379379272
• CID: 5799890
• PubChem ID: 165861382
• Update Time: 2025-05-27

3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-742600
• 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine
• 2137812-00-9

• Inchi： 1S/C8H12ClN5/c1-14-8(11-12-13-14)3-6-2-7(9)5-10-4-6/h2,7,10H,3-5H2,1H3
• InChI Key： NBQOXWCSLSVRDS-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2=NN=NN2C)CNC1

Computed Properties

• Exact Mass: 213.0781231g/mol
• Monoisotopic Mass: 213.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2137812-00-9)

The compound 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2137812-00-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a tetrahydropyridine core with a 1-methyl-1H-1,2,3,4-tetrazole substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both chloro and tetrazole functional groups, which are known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, the demand for tetrazole-containing compounds like 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine has surged, driven by their role in medicinal chemistry and catalysis. The tetrazole ring is a bioisostere for carboxylic acids, offering improved pharmacokinetic properties. This aligns with the growing trend of fragment-based drug design, where researchers seek to optimize lead compounds for targeted therapies. Additionally, the compound’s chloromethyl moiety provides a handle for further derivatization, making it valuable for high-throughput screening libraries.

The synthesis of CAS No. 2137812-00-9 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its purity and stability are critical for applications in preclinical studies, where reproducibility is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Notably, its solubility and lipophilicity profiles are frequently studied to predict ADME properties (Absorption, Distribution, Metabolism, Excretion) in drug development pipelines.

From an industrial perspective, 3-chloro-5-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions aim to reduce the environmental footprint of its production. This resonates with the broader scientific community’s focus on ESG (Environmental, Social, and Governance) principles, particularly in the pharmaceutical sector.

Emerging applications of this compound include its use in peptide mimetics and small-molecule inhibitors, targeting enzymes like kinases and proteases. Its structural modularity allows for customization, addressing challenges in drug resistance and selectivity. Furthermore, computational tools such as molecular docking and QSAR modeling are leveraged to explore its interactions with biological targets, a topic frequently searched by computational chemists and bioinformaticians.

In summary, CAS No. 2137812-00-9 represents a promising candidate for interdisciplinary research, bridging organic synthesis, drug discovery, and materials science. Its relevance to precision medicine and bioconjugation strategies underscores its potential to address unmet medical needs. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics.